Cas no 121734-79-0 ((R,S)-N-(1-Phenylethyl) Ibuprofen Amide)

(R,S)-N-(1-Phenylethyl) Ibuprofen Amide structure
121734-79-0 structure
Product Name:(R,S)-N-(1-Phenylethyl) Ibuprofen Amide
CAS No:121734-79-0
MF:C21H27NO
MW:309.445185899735
CID:1061026
PubChem ID:1207294
Update Time:2025-04-20

(R,S)-N-(1-Phenylethyl) Ibuprofen Amide Chemical and Physical Properties

Names and Identifiers

    • (R,S)-N-(1-Phenylethyl) Ibuprofen Amide
    • (R,S)-N-(1-Phenyleth
    • 2-(4-Isobutylphenyl)-N-(1-phenylethyl)propanamide
    • (R,S)-N-(1-Phenylethyl)ibuprofen amide
    • Benzeneacetamide, alpha-methyl-4-(2-methylpropyl)-N-(1-phenylethyl)-, [R-(R*,S*)]-
    • 121734-79-0 and 81576-47-8
    • N-(1-Phenylethyl)ibuprofen amide, (R,S)-
    • 121734-79-0
    • SCHEMBL15709465
    • Benzeneacetamide, alpha-methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]-, (alphaS)-
    • 81576-52-5
    • ZJW5L4KC59
    • (2S)-2-[4-(2-methylpropyl)phenyl]-N-[(1R)-1-phenylethyl]propanamide
    • (alphaS)-alpha-Methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]benzeneacetamide; [R-(R*,S*)]-alpha-Methyl-4-(2-methylpropyl)-N-(1-phenylethyl)benzeneacetamide;
    • (S,S)-N-(1-Phenylethyl) Ibuprofen Amide
    • (alphaS)-alpha-Methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]benzeneacetamide
    • (S)-2-(4-Isobutylphenyl)-N-((R)-1-phenylethyl)propanamide
    • Inchi: 1S/C21H27NO/c1-15(2)14-18-10-12-19(13-11-18)16(3)21(23)22-17(4)20-8-6-5-7-9-20/h5-13,15-17H,14H2,1-4H3,(H,22,23)/t16-,17+/m0/s1
    • InChI Key: BLNIYEIMTLMHGY-DLBZAZTESA-N
    • SMILES: O=C([C@@H](C)C1C=CC(=CC=1)CC(C)C)N[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.20900
  • Monoisotopic Mass: 309.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 5.70630

(R,S)-N-(1-Phenylethyl) Ibuprofen Amide Pricemore >>

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